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Compound of Interest

Compound Name: Titanium tetrachloride

Cat. No.: B148054

Abstract: Titanium tetrachloride (TiCls) is a cornerstone inorganic compound, serving as a
critical intermediate in the production of titanium metal and high-purity titanium dioxide
pigments.[1][2] It is a colorless, non-flammable, and volatile liquid at room temperature, notable
for its pungent, acidic odor and its vigorous, exothermic reaction with water.[1][3][4] This
reactivity, a consequence of its strong Lewis acidic character, dictates its primary applications
and necessitates stringent handling protocols.[1][5] This guide provides an in-depth exploration
of the fundamental physical and chemical properties of TiCls, its molecular structure, synthesis,
purification, and analytical methodologies, tailored for researchers, scientists, and
professionals in drug development.

Physical and Chemical Properties

Titanium tetrachloride is a dense, colorless liquid, though crude samples may appear yellow
or reddish-brown due to impurities.[1][6] It is one of the few transition metal halides that is a
liquid at standard conditions, a property attributed to its molecular nature where individual TiCla
molecules are weakly associated through van der Waals forces.[6] This results in relatively low
melting and boiling points, similar to other non-polar molecular compounds like carbon
tetrachloride (CCla).[6] It is soluble in non-polar organic solvents such as toluene and other
chlorocarbons.[1][6]

A defining characteristic is its rapid, exothermic hydrolysis upon contact with water or moist air,
forming dense white fumes of titanium dioxide (TiO2) and corrosive hydrochloric acid (HCI).[1]

[2]14]
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Table 1: Key Physical and Chemical Properties of
Titanium T hlarid

Property Value References

Chemical Formula TiCla [1]12]

Molar Mass 189.679 g/mol [1]
Colorless to pale yellow fuming

Appearance o [1][2](3]
liquid

Odor Pungent, penetrating acid odor  [1][2][3]

Density 1.726 g/cm3 [1112]

Melting Point -24.1 °C (249.1 K) (112171

Boiling Point 136.4 °C (409.5 K) (1112171

o Reacts violently (exothermic
Solubility in Water [1][2]

hydrolysis)

N Soluble in toluene,
Solubility _ [1]
dichloromethane, pentane

Vapor Pressure 1.3 kPa (at 20 °C) [1]
Molecular Shape Tetrahedral [11[61[8]
Dipole Moment 0D [1]

Structure and Bonding

The titanium tetrachloride molecule adopts a tetrahedral geometry, consistent with VSEPR
theory for a central atom with four bonding pairs and no lone pairs of electrons.[1][6][8] The
central titanium atom is in a +4 oxidation state (Ti**), which has a "closed" electronic shell (d®
configuration), resembling the noble gas argon.[1][6] This symmetrical electronic configuration
contributes to the molecule's stable tetrahedral shape.[6][8]

Although often depicted with ionic character due to the metal-nonmetal combination, the bonds
in TiCla are predominantly covalent. This is due to the high polarizing power of the small, highly
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charged Ti#* cation, which distorts the electron cloud of the chloride anions, leading to
significant electron sharing between the titanium and chlorine atoms.[9] The Ti-Cl bond length
is approximately 2.18 A.[10]

Chemical Reactivity

The chemistry of TiCls is dominated by its strong electrophilicity and Lewis acidity.

Hydrolysis
The most characteristic reaction of TiCla is its vigorous and highly exothermic hydrolysis.[1][11]
When exposed to water or atmospheric moisture, it reacts to produce titanium dioxide and

hydrogen chloride gas.[12] This reaction is responsible for the dense white fumes observed
when TiCla is exposed to air.[1][4]

Overall Reaction: TiCla(l) + 2H20(g) — TiO2z(s) + 4HCI(g)[2][12]

The actual process is more complex, involving a series of steps and the formation of
intermediate species such as titanium oxychlorides and titanium hydroxydichloride
(Ti(OH)2ClI2).[11][13][14] The reaction is spontaneous and instantaneous.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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